Cas no 99217-83-1 (Carbamodithioic acid, diethyl-, 1-phenylethyl ester)

• Product name: Carbamodithioic acid, diethyl-, 1-phenylethyl ester
• CAS No: 99217-83-1
• MF: C₁₃H₁₉NS₂
• MW: 253.42666
• CID: 750312
• PubChem ID: 57572540

Carbamodithioic acid, diethyl-, 1-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, diethyl-, 1-phenylethyl ester
• 1-phenylethyl N,N-diethylcarbamodithioate
• SCHEMBL13933707
• 1-Phenylethyl diethylcarbamodithioate
• 99217-83-1
• DTXSID20727166

• Inchi： InChI=1S/C13H19NS2/c1-4-14(5-2)13(15)16-11(3)12-9-7-6-8-10-12/h6-11H,4-5H2,1-3H3
• InChI Key： IORXXJYXFUOEKV-UHFFFAOYSA-N
• SMILES： CCN(CC)C(=S)SC(C)C1=CC=CC=C1

Computed Properties

• Exact Mass: 253.09589196g/mol
• Monoisotopic Mass: 253.09589196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6Ų
• XLogP3: 3.9